Pyridine, 2-(bromomethyl)-5-(2,2,2-trifluoroethoxy)-

• Molecular Formula: C8H7BrF3NO
• Molecular Weight: 270.05 g/mol
• IUPAC Name: 2-(bromomethyl)-5-(2,2,2-trifluoroethoxy)pyridine
• InChI: InChI=1S/C8H7BrF3NO/c9-3-6-1-2-7(4-13-6)14-5-8(10,11)12/h1-2,4H,3,5H2
• InChI Key: AHCOYZMMFDZSOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1OCC(F)(F)F)CBr

Description

Pyridine, 2-(bromomethyl)-5-(2,2,2-trifluoroethoxy)- is a useful research compound. Its molecular formula is C8H7BrF3NO and its molecular weight is 270.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Add 2-methyl-5-(2,2,2-trifluoroethoxy)-pyridine (2.5 g, 13.1 mmol), NBS (2.3 g, 13.1 mmol) and benzoyl peroxide (50 mg) to a flask containing carbon tetrachloride (30 mL). Heat the mixture at 80° C. in a sealed flask for 16 h. Cool the flask, add NBS (1.1 g, 6.5 mmol) and benzoyl peroxide (100 mg), then continue heating at 80° C. for an additional 5 h. Cool the mixture, dilute with DCM, then wash with saturated sodium bisulfite (10 mL). Collect the organic layer and concentrate in vacuo. Purify by chromatography on silica gel eluting with hexane/EtOAc (9:1) to obtain the desired intermediate (460 mg, 13%).